Cas no 105638-31-1 (3-(3,4-Dimethoxyphenyl)pentane-2-one)
105638-31-1 structure
Product Name:3-(3,4-Dimethoxyphenyl)pentane-2-one
CAS No:105638-31-1
MF:C13H18O3
MW:222.280224323273
CID:62561
PubChem ID:13317114
Update Time:2025-04-18
3-(3,4-Dimethoxyphenyl)pentane-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(3,4-Dimethoxyphenyl)pentane-2-one
- 3-(3,4-dimethoxyphenyl)pentan-2-one
- 3-(3,4-DIMETHOXYPHENYL)-PENTANE-2-ONE
- 2-Pentanone,3-(3,4-dimethoxyphenyl)
- I01-9736
- AKOS015891312
- 17(c)micro-[(N,N-dimethylcarbornyl)thio]-6(c) paragraph sign,9(c) paragraph sign-difluoro-11(c)micro-hydroxy-16(c) paragraph sign-methyl-17(c) paragraph sign-propionyloxy-3-oxoandrosta-1,4-diene
- A853314
- BCP32831
- 105638-31-1
- DTXSID10536603
- SCHEMBL6432599
-
- Inchi: 1S/C13H18O3/c1-5-11(9(2)14)10-6-7-12(15-3)13(8-10)16-4/h6-8,11H,5H2,1-4H3
- InChI Key: SOJNQJRJHNNHHG-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C(C(C)=O)CC)OC
Computed Properties
- Exact Mass: 222.12600
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53000
- LogP: 2.78640
3-(3,4-Dimethoxyphenyl)pentane-2-one Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at recommended temperature
3-(3,4-Dimethoxyphenyl)pentane-2-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
105638-31-1 (3-(3,4-Dimethoxyphenyl)pentane-2-one) Related Products
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